Cas no 861207-11-6 (4-{2-[5-(4-fluorophenyl)-3-phenylpyrazolo[1,5-a]pyrimidin-6-yl]ethyl}morpholine)

• Product Name: 4-{2-[5-(4-fluorophenyl)-3-phenylpyrazolo[1,5-a]pyrimidin-6-yl]ethyl}morpholine
• CAS No: 861207-11-6
• MF: C₂₄H₂₃FN₄O
• MW: 402.464028596878
• CID: 5744914
• PubChem ID: 4421284
• Update Time: 2025-09-20

4-{2-[5-(4-fluorophenyl)-3-phenylpyrazolo[1,5-a]pyrimidin-6-yl]ethyl}morpholine Chemical and Physical Properties

Names and Identifiers

• HMS2738M15
• 861207-11-6
• 5-(4-fluorophenyl)-6-(2-morpholinoethyl)-3-phenylpyrazolo[1,5-a]pyrimidine
• SR-01000309026-1
• CHEMBL1322467
• 1X-0272
• REGID_for_CID_4421284
• SMR000336658
• 4-{2-[5-(4-fluorophenyl)-3-phenylpyrazolo[1,5-a]pyrimidin-6-yl]ethyl}morpholine
• SR-01000309026
• 4-[2-[5-(4-fluorophenyl)-3-phenylpyrazolo[1,5-a]pyrimidin-6-yl]ethyl]morpholine
• MLS000696549
• AKOS005084249

• Inchi： 1S/C24H23FN4O/c25-21-8-6-19(7-9-21)23-20(10-11-28-12-14-30-15-13-28)17-29-24(27-23)22(16-26-29)18-4-2-1-3-5-18/h1-9,16-17H,10-15H2
• InChI Key： FTIKQUKAOLGUET-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C(=CN2C(=C(C3C=CC=CC=3)C=N2)N=1)CCN1CCOCC1

Computed Properties

• Exact Mass: 402.18558953g/mol
• Monoisotopic Mass: 402.18558953g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 42.7Ų

Additional information on 4-{2-[5-(4-fluorophenyl)-3-phenylpyrazolo[1,5-a]pyrimidin-6-yl]ethyl}morpholine

Comprehensive Overview of 4-{2-[5-(4-fluorophenyl)-3-phenylpyrazolo[1,5-a]pyrimidin-6-yl]ethyl}morpholine (CAS No. 861207-11-6)

The compound 4-{2-[5-(4-fluorophenyl)-3-phenylpyrazolo[1,5-a]pyrimidin-6-yl]ethyl}morpholine (CAS No. 861207-11-6) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its unique structural features, including the pyrazolo[1,5-a]pyrimidine core and the morpholine moiety, make it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given its ability to interact with specific protein targets.

In recent years, the demand for novel small-molecule inhibitors and kinase modulators has surged, driven by the need for more effective treatments for complex diseases. 4-{2-[5-(4-fluorophenyl)-3-phenylpyrazolo[1,5-a]pyrimidin-6-yl]ethyl}morpholine has been explored in this context due to its structural similarity to known bioactive molecules. The presence of the 4-fluorophenyl group enhances its binding affinity, while the morpholine ring contributes to improved solubility and pharmacokinetic properties. These attributes make it a valuable scaffold for drug discovery.

The synthesis of 4-{2-[5-(4-fluorophenyl)-3-phenylpyrazolo[1,5-a]pyrimidin-6-yl]ethyl}morpholine involves multi-step organic reactions, often starting from readily available precursors. Key steps include the formation of the pyrazolo[1,5-a]pyrimidine core, followed by functionalization with the morpholine moiety. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling reactions have been employed to optimize yield and purity. Researchers are also investigating greener synthetic routes to align with the growing emphasis on sustainable chemistry.

One of the most frequently asked questions about 4-{2-[5-(4-fluorophenyl)-3-phenylpyrazolo[1,5-a]pyrimidin-6-yl]ethyl}morpholine is its potential therapeutic applications. Preliminary studies suggest its relevance in targeting inflammatory pathways and cell proliferation mechanisms. Its ability to modulate specific enzymes has sparked interest in oncology research, particularly in the development of targeted cancer therapies. Additionally, its structural features align with the search for neuroprotective agents, making it a compound of interest in neurodegenerative disease research.

The physicochemical properties of 4-{2-[5-(4-fluorophenyl)-3-phenylpyrazolo[1,5-a]pyrimidin-6-yl]ethyl}morpholine have been extensively characterized. It exhibits moderate solubility in aqueous solutions, which can be enhanced through formulation strategies such as nanoparticle encapsulation or prodrug design. Its stability under various pH conditions and thermal profiles has also been studied, providing valuable data for formulation scientists. These properties are critical for its potential translation into clinical applications.

In the context of drug discovery trends, 4-{2-[5-(4-fluorophenyl)-3-phenylpyrazolo[1,5-a]pyrimidin-6-yl]ethyl}morpholine represents a compelling case study. The integration of computational chemistry and high-throughput screening has accelerated its evaluation as a lead compound. Moreover, the rise of AI-driven drug design has enabled researchers to predict its interactions with biological targets more accurately, reducing the time and cost associated with traditional methods.

Another area of interest is the patent landscape surrounding 4-{2-[5-(4-fluorophenyl)-3-phenylpyrazolo[1,5-a]pyrimidin-6-yl]ethyl}morpholine. Several pharmaceutical companies and academic institutions have filed patents covering its synthesis, derivatives, and therapeutic uses. This competitive environment underscores its potential value in the biopharmaceutical industry. Researchers are actively exploring its structure-activity relationships to identify more potent analogs with improved safety profiles.

From a regulatory perspective, 4-{2-[5-(4-fluorophenyl)-3-phenylpyrazolo[1,5-a]pyrimidin-6-yl]ethyl}morpholine is currently classified as a research chemical, and its use is restricted to laboratory settings. However, as more data on its efficacy and safety becomes available, it may progress to preclinical and clinical development stages. The compound's alignment with FDA guidelines for novel therapeutics will be a critical factor in its future trajectory.

In conclusion, 4-{2-[5-(4-fluorophenyl)-3-phenylpyrazolo[1,5-a]pyrimidin-6-yl]ethyl}morpholine (CAS No. 861207-11-6) is a multifaceted compound with significant potential in drug discovery and development. Its unique structural features, combined with its promising biological activity, make it a subject of ongoing research. As the scientific community continues to explore its applications, this compound may emerge as a key player in the next generation of therapeutic agents.